Cas no 1171974-28-9 (4,7-Bis(5-octyl-2-thienyl)-2,1,3-benzothiadiazole)

• Product Name: 4,7-Bis(5-octyl-2-thienyl)-2,1,3-benzothiadiazole
• CAS No: 1171974-28-9
• MF: C₃₀H₄₀N₂S₃
• MW: 524.847003936768
• MDL: MFCD28976158
• CID: 2952944
• PubChem ID: 354333116
• Update Time: 2025-04-21

4,7-Bis(5-octyl-2-thienyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Bis(5-n-octyl-2-thienyl)-2,1,3-benzothiadiazole
• B4683
• 4,7-Bis(5-octyl-2-thienyl)-2,1,3-benzothiadiazole
• 1171974-28-9
• CS-0159937
• 4,7-Bis(5-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole
• WWB97428
• D89098
• MFCD28976158
• SCHEMBL25182939
• 4,7-bis(5-octylthiophen-2-yl)-2,1,3-benzothiadiazole

• MDL： MFCD28976158
• Inchi： 1S/C30H40N2S3/c1-3-5-7-9-11-13-15-23-17-21-27(33-23)25-19-20-26(30-29(25)31-35-32-30)28-22-18-24(34-28)16-14-12-10-8-6-4-2/h17-22H,3-16H2,1-2H3
• InChI Key： CPPGJRXHRGQCHC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCCCCCC)C1=CC=C(C2C1=NSN=2)C1=CC=C(CCCCCCCC)S1

Computed Properties

• Exact Mass: 524.23536281g/mol
• Monoisotopic Mass: 524.23536281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 12.3

Experimental Properties

• λmax: 464(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles